Cas no 1312131-48-8 (Tert-butyl 4-(chloromethyl)-4-formylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(chloromethyl)-4-formylpiperidine-1-carboxylate
• CAS No: 1312131-48-8
• MF: C₁₂H₂₀ClNO₃
• MW: 261.745102882385
• CID: 2117474
• PubChem ID: 53392200
• Update Time: 2023-08-04

Tert-butyl 4-(chloromethyl)-4-formylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(chloromethyl)-4-formylpiperidine-1-carboxylate
• VPOBZXCLXJPHPH-UHFFFAOYSA-N
• 1-N-Boc-4-(chloromethyl)-4-formylpiperidine
• 4-Formyl-4-(chloromethyl)piperidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 4-(chloromethyl)-4-formylpiperidine-1-carboxylate

• Inchi： 1S/C12H20ClNO3/c1-11(2,3)17-10(16)14-6-4-12(8-13,9-15)5-7-14/h9H,4-8H2,1-3H3
• InChI Key： VPOBZXCLXJPHPH-UHFFFAOYSA-N
• SMILES： ClCC1(C=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids